Cas no 898755-18-5 (2',3'-Dichloro-3-(2,6-dimethylphenyl)propiophenone)

• Product Name: 2',3'-Dichloro-3-(2,6-dimethylphenyl)propiophenone
• CAS No: 898755-18-5
• MF: C₁₇H₁₆Cl₂O
• MW: 307.214343070984
• MDL: MFCD03843802
• CID: 871539
• PubChem ID: 24726415
• Update Time: 2025-11-02

2',3'-Dichloro-3-(2,6-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)-3-(2,6-dimethylphenyl)propan-1-one
• 2',3'-Dichloro-3-(2,6-dimethylphenyl)propiophenone
• DTXSID60644808
• MFCD03843802
• AKOS016022279
• 898755-18-5

• MDL： MFCD03843802
• Inchi： 1S/C17H16Cl2O/c1-11-5-3-6-12(2)13(11)9-10-16(20)14-7-4-8-15(18)17(14)19/h3-8H,9-10H2,1-2H3
• InChI Key： PTTBKMCUJRHHON-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CCC1C(C)=CC=CC=1C)=O)Cl

Computed Properties

• Exact Mass: 306.0578205g/mol
• Monoisotopic Mass: 306.0578205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 2',3'-Dichloro-3-(2,6-dimethylphenyl)propiophenone

Comprehensive Guide to 2',3'-Dichloro-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898755-18-5): Properties, Applications, and Market Insights

The chemical compound 2',3'-Dichloro-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898755-18-5) is a specialized organic molecule that has garnered attention in pharmaceutical and material science research. This dichlorinated propiophenone derivative features a unique structural framework, combining aromatic and ketone functionalities with chloro and dimethyl substitutions. Its molecular formula is C17H16Cl2O, with a molecular weight of 307.21 g/mol. Researchers are particularly interested in this compound due to its potential as a building block for more complex molecules in drug discovery programs.

From a chemical perspective, 2',3'-Dichloro-3-(2,6-dimethylphenyl)propiophenone exhibits several noteworthy characteristics. The presence of two chlorine atoms at the 2' and 3' positions of the propiophenone moiety significantly influences its reactivity pattern, making it valuable for various synthetic transformations. The 2,6-dimethylphenyl group adds steric hindrance that can affect both the compound's physical properties and its behavior in chemical reactions. These structural features have made CAS No. 898755-18-5 a subject of study in recent publications exploring novel synthetic methodologies.

The pharmaceutical industry has shown growing interest in dichlorinated aromatic ketones like 2',3'-Dichloro-3-(2,6-dimethylphenyl)propiophenone as potential intermediates for drug development. Current research trends indicate these compounds may serve as precursors for molecules with biological activity, particularly in areas such as anti-inflammatory and antimicrobial applications. The compound's structural motifs resemble those found in several clinically approved drugs, making it a valuable scaffold for medicinal chemistry exploration.

In material science applications, CAS No. 898755-18-5 has demonstrated potential as a building block for advanced polymers and specialty chemicals. The combination of aromatic rings and ketone functionality allows for incorporation into various polymer backbones, potentially yielding materials with specific optical or thermal properties. Recent studies have examined its use in creating novel photoactive materials, aligning with current industry demands for sustainable and high-performance specialty chemicals.

The synthesis of 2',3'-Dichloro-3-(2,6-dimethylphenyl)propiophenone typically involves Friedel-Crafts acylation reactions followed by selective chlorination steps. Modern synthetic approaches emphasize green chemistry principles, including the use of catalytic methods and environmentally benign solvents. These developments respond to the pharmaceutical industry's increasing focus on sustainable synthesis routes, a topic that frequently appears in current chemical literature and conference discussions.

Analytical characterization of CAS No. 898755-18-5 employs standard techniques such as NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC for purity assessment. The compound typically appears as a white to off-white crystalline solid at room temperature, with solubility characteristics that vary significantly between polar and non-polar solvents. These physical properties are crucial for researchers determining appropriate handling and storage conditions.

Market availability of 2',3'-Dichloro-3-(2,6-dimethylphenyl)propiophenone has expanded in recent years, with several specialty chemical suppliers now offering this compound in research quantities. The growing demand reflects increased research activity in areas where this structural motif shows promise. Current pricing trends indicate moderate costs for laboratory-scale quantities, with bulk pricing available for industrial-scale applications through select manufacturers.

Safety considerations for handling CAS No. 898755-18-5 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Material Safety Data Sheets (MSDS) provided by suppliers contain detailed handling instructions and hazard information specific to this chemical entity.

Future research directions for 2',3'-Dichloro-3-(2,6-dimethylphenyl)propiophenone may explore its potential in emerging fields such as metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's structural features make it an interesting candidate for these applications, which represent active areas of investigation in contemporary chemistry. Additionally, its potential biological activities warrant further pharmacological evaluation.

For researchers seeking alternatives or similar compounds, structural analogs of CAS No. 898755-18-5 include various substituted propiophenones and dichlorinated aromatic ketones. These related compounds may offer different reactivity patterns or physical properties while maintaining some of the core structural features that make the parent molecule valuable for specific applications.

In conclusion, 2',3'-Dichloro-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898755-18-5) represents an interesting and versatile chemical building block with potential applications across multiple scientific disciplines. Its unique combination of structural elements continues to attract research attention, particularly in pharmaceutical development and advanced materials science. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its relevance in specialized chemical research.